Cas no 1891473-90-7 (1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine)

• Product Name: 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine
• CAS No: 1891473-90-7
• MF: C₁₀H₁₂BrClFN
• MW: 280.564384460449
• CID: 5895290
• PubChem ID: 117450543
• Update Time: 2025-06-30

1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine
• EN300-2003688
• 1891473-90-7

• Inchi： 1S/C10H12BrClFN/c1-10(2,14)5-6-7(11)3-4-8(12)9(6)13/h3-4H,5,14H2,1-2H3
• InChI Key： VGRRGPQXQQOLFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CC(C)(C)N)F)Cl

Computed Properties

• Exact Mass: 278.98257g/mol
• Monoisotopic Mass: 278.98257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine

Chemical Profile of 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine (CAS No. 1891473-90-7)

The compound 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine, identified by its CAS number 1891473-90-7, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and aliphatic substituents, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural features of this compound, particularly the presence of bromo, chloro, and fluoro substituents on the phenyl ring, contribute to its unique reactivity and biological profile.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The fluorine atom in 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further investigation. Additionally, the bromo and chloro groups introduce electrophilic centers that can be selectively modified, allowing for the synthesis of a diverse array of derivatives with tailored biological activities.

In the context of drug discovery, this compound has been explored for its potential role in modulating various biological pathways. Preliminary in vitro studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory and infectious diseases. The combination of halogenated aromatic rings with an amine functional group provides a versatile scaffold for designing molecules that can interact with biological targets in a highly specific manner.

The synthesis of 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's feasibility for large-scale production.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex pharmacophores. By leveraging its structural motifs, chemists can design novel molecules with enhanced pharmacological properties. For instance, modifications at the amine group can introduce polar functionalities that improve solubility and bioavailability, while alterations at the aromatic ring can fine-tune binding interactions with biological targets.

The pharmacokinetic profile of 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine is another critical area of interest. Studies have indicated that fluorinated compounds often exhibit prolonged half-lives due to their resistance to metabolic degradation. This characteristic could be particularly advantageous for drugs that require sustained therapeutic effects. Additionally, the presence of bromo and chloro substituents may influence drug distribution and excretion pathways, offering further opportunities for optimization.

Computational modeling has played a pivotal role in understanding the interactions between 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine and biological targets. Molecular docking simulations have revealed potential binding modes with enzymes and receptors relevant to neurological disorders, cancer, and infectious diseases. These insights have guided experimental efforts toward developing more potent and selective analogs.

The regulatory landscape for new pharmaceutical entities necessitates rigorous evaluation to ensure safety and efficacy before clinical translation. However, preliminary data suggest that 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine may possess favorable toxicological properties due to its structural features. Further preclinical studies are warranted to validate these findings and explore its therapeutic potential in vivo.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing compounds like 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine from laboratory research to clinical application. Such partnerships facilitate access to resources, expertise, and infrastructure necessary for comprehensive characterization and development. The growing interest in halogenated aromatic compounds underscores their significance as key intermediates in modern drug discovery.

In conclusion, 1-(6-bromo-3-chloro-2-fluorophenyl)-2-methylpropan-2-amine (CAS No. 1891473-90-7) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for designing novel therapeutic agents. Continued research into its synthesis, pharmacology, and toxicology will be crucial in realizing its full potential as a drug candidate.